Cas no 1351643-06-5 (N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 1351643-06-5
• MF: C₁₇H₂₁NO₅S
• MW: 351.417343854904
• CID: 5748626
• PubChem ID: 56765386
• Update Time: 2025-05-24

N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzenesulfonamide
• 1351643-06-5
• F6200-1793
• N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide
• AKOS024538001

• Inchi： 1S/C17H21NO5S/c1-17(19,13-7-5-4-6-8-13)12-18-24(20,21)14-9-10-15(22-2)16(11-14)23-3/h4-11,18-19H,12H2,1-3H3
• InChI Key： LHVSLMMNWTWGKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCC(C)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 351.11404394g/mol
• Monoisotopic Mass: 351.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2Ų

Additional information on N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide

N-(2-Hydroxy-2-Phenylpropyl)-3,4-Dimethoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide (CAS No. 1351643-06-5) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This molecule combines a sulfonamide group with a hydroxyl-substituted phenylpropyl chain and a dimethoxybenzene moiety, making it a unique structure with diverse functional groups. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in drug discovery and material science.

Sulfonamides are well-known for their stability and bioavailability, often serving as key intermediates in pharmaceutical development. The presence of the dimethoxybenzene group in this compound introduces additional electronic effects, enhancing its reactivity and selectivity in various reactions. The hydroxyl group on the phenylpropyl chain further contributes to its polar nature, which is crucial for interactions in biological systems. These features collectively make N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide a promising candidate for exploring novel therapeutic agents.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also minimized the use of hazardous reagents, aligning with green chemistry principles. The structural elucidation of this compound has been achieved through high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, confirming its purity and identity.

The pharmacological potential of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide lies in its ability to modulate key biological targets. For instance, preliminary in vitro assays have demonstrated its inhibitory activity against certain kinases, suggesting its role in anti-inflammatory and anti-cancer therapies. Additionally, the compound's solubility properties make it an attractive lead for drug delivery systems.

From a materials science perspective, the unique combination of functional groups in this compound offers opportunities for applications in polymer chemistry and nanotechnology. The sulfonamide group can act as a versatile linker for constructing advanced materials with tailored properties. Furthermore, the dimethoxybenzene moiety can contribute to aromatic stability, enhancing the thermal and mechanical characteristics of resulting materials.

As research progresses, the exploration of N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide continues to uncover new insights into its chemical behavior and biological relevance. Its modular structure allows for further functionalization, enabling researchers to tailor its properties for specific applications. Collaborative efforts between chemists and biologists are expected to unlock new frontiers in drug design and material innovation.

In conclusion, N-(2-hydroxy-2-phenylpropyl)-3,4-dimethoxybenzene-1-sulfonamide stands as a testament to the ingenuity of modern synthetic chemistry. With its versatile structure and promising biological profile, this compound is poised to play a significant role in advancing both therapeutic development and materials science.